8-Chloro-6-methyl-2-(methylthio)pyrido[3,4-d]pyrimidine

• Molecular Formula: C9H8ClN3S
• Molecular Weight: 225.70 g/mol
• IUPAC Name: 8-chloro-6-methyl-2-methylsulfanylpyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C9H8ClN3S/c1-5-3-6-4-11-9(14-2)13-7(6)8(10)12-5/h3-4H,1-2H3
• InChI Key: UQULVDYNOUXLQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CN=C(N=C2C(=N1)Cl)SC

Description

8-Chloro-6-methyl-2-(methylthio)pyrido[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C9H8ClN3S and its molecular weight is 225.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-methyl-2-(methythio)pyrido[3,4-d]pyrimidin-8(7H)-one (Preparation 51, 100 mg, 0.483 mmol) in POCl3 (5 mL) was heated to 70° C. for 1 hour. The reaction mixture was concentrated in vacuo. The residue was partitioned between EtOAc (30 mL) and washed with water (30 mL), dried (MgSO4) and concentrated in vacuo. The residue was purified by silica gel column chromatography eluting with 0-20% EtOAc in cyclohexane to give the title compound (28.4 mg, 52%).